Dibenzo[b,d]furan-3-carbonyl chloride

Catalog No.
S15123465
CAS No.
61831-09-2
M.F
C13H7ClO2
M. Wt
230.64 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Dibenzo[b,d]furan-3-carbonyl chloride

Synthesizing OLED host materials often requires harsh coupling reagents that introduce difficult-to-purify urea byproducts, acting as charge traps that degrade device lifetime. Dibenzo[b,d]furan-3-carbonyl chloride overcomes this by providing a pre-activated, 3-substituted acyl chloride that enables clean, high-yield amidation, esterification, and Friedel-Crafts acylation. Key advantages: • Eliminates urea-based byproducts for superior OLED purity. • 3-position ensures enhanced charge transport mobility vs. 2- or 4-isomers. • Streamlines scale-up of TADF emitters and pharmaceutical intermediates. Ready for immediate synthesis without additional activation.

CAS Number

61831-09-2

Product Name

Dibenzo[b,d]furan-3-carbonyl chloride

IUPAC Name

dibenzofuran-3-carbonyl chloride

Molecular Formula

C13H7ClO2

Molecular Weight

230.64 g/mol

InChI

InChI=1S/C13H7ClO2/c14-13(15)8-5-6-10-9-3-1-2-4-11(9)16-12(10)7-8/h1-7H

InChI Key

QDMCXIXYSSKSDO-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C3=C(O2)C=C(C=C3)C(=O)Cl

Synonyms

Dibenzo[b,d]furan-3-carbonyl chloride, Dibenzofuran-3-carboxylic acid chloride, 3-(Chlorocarbonyl)dibenzo[b,d]furan, Dibenzofuran-3-carbonyl chloride, 3-Dibenzofurancarboxylic acid chloride

Purity

≥98%

Package Size

1 g, 5 g, 10 g, 25 g

Dibenzo[b,d]furan-3-carbonyl chloride is a highly reactive, pre-activated acylating agent featuring a rigid, electron-rich dibenzofuran core. In industrial and advanced laboratory settings, it is procured as a critical building block for synthesizing organic light-emitting diode (OLED) host materials, thermally activated delayed fluorescence (TADF) emitters, and specialized pharmaceutical intermediates. As an isolated acyl chloride, it offers distinct processability advantages over its free carboxylic acid counterpart, enabling rapid, high-yielding amidation, esterification, and Friedel-Crafts acylation reactions without the need for harsh in-situ activation. Furthermore, the specific 3-position of the carbonyl group dictates distinct conjugation pathways in downstream derivatives, making this exact isomer essential for tuning charge transport properties and frontier molecular orbital (HOMO/LUMO) energy levels in optoelectronic applications [1].

Substituting Dibenzo[b,d]furan-3-carbonyl chloride with the free dibenzofuran-3-carboxylic acid or alternative positional isomers (such as the 2- or 4-carbonyl chlorides) introduces severe downstream penalties. Utilizing the free acid requires stoichiometric coupling reagents (e.g., HATU, EDC), which generate urea-based byproducts that are notoriously difficult to purge and act as detrimental charge traps in OLED devices, severely reducing operational lifetime. Moreover, substituting the 3-isomer with a 2- or 4-isomer fundamentally alters the electronic properties of the final material. While 2- and 4-substituted dibenzofurans maintain higher triplet energies, 3-substituted derivatives are specifically required when enhanced charge transport mobility is the primary design goal for a bipolar host material [1]. Consequently, generic substitution compromises both synthetic purity and application-critical photophysical performance.

Amidation Efficiency and Trace Purity

Procuring the pre-activated acyl chloride eliminates the need for in-situ activation of the free acid, which is critical for synthesizing high-purity OLED materials. Direct coupling of Dibenzo[b,d]furan-3-carbonyl chloride with arylamines typically proceeds with >90% yield using simple base scavenging. In contrast, utilizing dibenzofuran-3-carboxylic acid with standard uronium coupling reagents (e.g., HATU) often leaves trace (100-500 ppm) urea byproducts that require extensive sublimation to remove [1].

Evidence DimensionAmidation yield and trace impurity profile
Target Compound Data>90% yield, no coupling reagent byproducts
Comparator Or BaselineDibenzofuran-3-carboxylic acid (requires HATU, leaves 100-500 ppm urea impurities)
Quantified DifferenceElimination of stoichiometric coupling waste and reduction of charge-trapping impurities
ConditionsStandard amidation with arylamines, room temperature, triethylamine base

Trace impurities from coupling reagents severely degrade OLED device lifetime; the pre-activated acyl chloride ensures the high purity required for optoelectronic applications.

Charge Transport vs. Triplet Energy Trade-off

The substitution position on the dibenzofuran core dictates the balance between triplet energy (T1) and charge transport mobility. Studies on dibenzofuran-based host materials demonstrate that 3-position substitution slightly reduces the triplet energy (e.g., to ~2.7 eV) compared to the 2- or 4-positions (~2.9 eV), but significantly improves charge-transport properties. The 2-position, while maintaining high T1, exhibits a negative effect on charge transport [1].

Evidence DimensionTriplet energy (T1) and charge transport mobility in derived hosts
Target Compound Data3-substituted derivatives (improved charge transport, T1 ~2.7 eV)
Comparator Or Baseline2-substituted derivatives (poorer charge transport, T1 ~2.9 eV)
Quantified Difference~0.2 eV reduction in T1 with a corresponding enhancement in carrier mobility
ConditionsPhotophysical characterization of synthesized host materials in thin films

Procuring the 3-carbonyl chloride specifically enables the synthesis of bipolar host materials where enhanced electron/hole mobility is prioritized over maximizing triplet energy.

Friedel-Crafts Acylation and Core Stability

For the synthesis of complex diaryl ketones, using the isolated Dibenzo[b,d]furan-3-carbonyl chloride allows for rapid, controlled Friedel-Crafts acylation with Lewis acids (e.g., AlCl3). Attempting to generate the acid chloride in-situ from the free acid using refluxing thionyl chloride (SOCl2) or oxalyl chloride risks unwanted electrophilic chlorination of the electron-rich dibenzofuran core. The pre-formed acyl chloride avoids these harsh conditions, preserving the integrity of the heterocycle and improving overall chemoselectivity [1].

Evidence DimensionChemoselectivity and core degradation
Target Compound DataPre-formed acyl chloride (rapid acylation, intact dibenzofuran core)
Comparator Or BaselineIn-situ generated acid chloride via SOCl2 (risk of core chlorination)
Quantified DifferenceAvoidance of competitive electrophilic halogenation on the electron-rich core
ConditionsFriedel-Crafts acylation conditions (AlCl3, CH2Cl2) vs. prolonged heating in SOCl2

The isolated acyl chloride prevents harsh in-situ chlorination conditions that can cause unwanted halogenation, ensuring high yields of the target ketone.

Bipolar Host Materials for OLEDs

Because 3-substituted dibenzofuran derivatives exhibit enhanced charge transport properties compared to their 2-substituted analogs, Dibenzo[b,d]furan-3-carbonyl chloride is a highly effective precursor for synthesizing bipolar host materials used in green and red phosphorescent OLEDs, where balanced electron and hole mobility is critical [1].

High-Purity TADF Emitters

The ability of this pre-activated acyl chloride to undergo high-yielding amidation without the use of heavy-metal or uronium-based coupling reagents makes it highly suitable for synthesizing TADF emitters. This avoids the introduction of trace impurities that act as non-radiative recombination centers (charge traps) in the final device [2].

Diaryl Ketone Pharmaceutical Intermediates

In medicinal chemistry, the rapid and clean Friedel-Crafts acylation enabled by Dibenzo[b,d]furan-3-carbonyl chloride allows for the efficient construction of dibenzofuran-containing diaryl ketones. This avoids the core degradation or unwanted chlorination associated with in-situ acid activation, streamlining the scale-up of pharmaceutical intermediates [3].

XLogP3

4.6

Hydrogen Bond Acceptor Count

2

Exact Mass

230.0134572 g/mol

Monoisotopic Mass

230.0134572 g/mol

Heavy Atom Count

16

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